Cas no 20579-43-5 (3,4,5-trimethylpyridine)

• Product Name: 3,4,5-trimethylpyridine
• CAS No: 20579-43-5
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 1108790
• PubChem ID: 88601
• Update Time: 2025-10-31

3,4,5-trimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethyl-Pyridine
• 3,4,5-trimethylpyridine
• 3,4,5-Collidin
• 3,4,5-collidine
• 3,4,5-Kollidin
• 3,4,5-Trimethyl-pyridin
• EINECS 243-893-4
• DB-082230
• SCHEMBL135026
• 0I63U704A6
• AKOS006309961
• NS00026692
• DTXSID10174584
• Q27236808
• UNII-0I63U704A6
• EN300-136199
• 20579-43-5
• Pyridine, 3,4,5-trimethyl-

• Inchi： 1S/C8H11N/c1-6-4-9-5-7(2)8(6)3/h4-5H,1-3H3
• InChI Key： VCMUWBCBVPWJPS-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(C)=C(C=1)C

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.00680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3,4,5-trimethylpyridine

Introduction to 3,4,5-trimethylpyridine (CAS No. 20579-43-5)

3,4,5-trimethylpyridine (CAS No. 20579-43-5) is a heterocyclic organic compound that belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom and three methyl substituents at the 3rd, 4th, and 5th positions. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. The presence of methyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical processes.

The chemical structure of 3,4,5-trimethylpyridine imparts distinct electronic and steric properties, which influence its interactions with biological molecules. This compound exhibits moderate solubility in both organic solvents and water, facilitating its use in diverse experimental settings. Its stability under various conditions further underscores its utility in industrial and laboratory applications.

In recent years, 3,4,5-trimethylpyridine has been explored for its role in pharmaceutical development. Researchers have been particularly interested in its potential as a precursor for synthesizing complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in the development of novel drugs targeting neurological disorders. The nitrogen atom in the pyridine ring allows for facile functionalization, enabling the creation of structures that can interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 3,4,5-trimethylpyridine is its application in the synthesis of chiral compounds. The presence of multiple stereocenters in its derivatives makes it an attractive scaffold for developing enantiomerically pure drugs. Such drugs are often more effective and have fewer side effects compared to their racemic counterparts. Recent advancements in asymmetric synthesis have leveraged 3,4,5-trimethylpyridine to produce high-value pharmaceutical intermediates with enhanced selectivity and efficiency.

The compound has also found utility in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit bioactivity against pests and pathogens. By modifying the 3,4,5-trimethylpyridine core, scientists have synthesized novel agrochemicals that offer improved crop protection while minimizing environmental impact. These efforts align with global trends toward sustainable agriculture and the development of greener chemical processes.

From an industrial perspective, 3,4,5-trimethylpyridine serves as a key building block in fine chemical manufacturing. Its versatility allows for the synthesis of a wide range of products used in fragrances, dyes, and specialty polymers. The demand for this compound is driven by its ability to introduce specific functional groups into larger molecules without compromising overall stability or reactivity.

The pharmacokinetic properties of 3,4,5-trimethylpyridine derivatives have been extensively studied to optimize drug delivery systems. Researchers have investigated how modifications to the pyridine ring affect absorption, distribution, metabolism, and excretion (ADME) profiles. These studies contribute to the rational design of drugs that exhibit improved bioavailability and reduced toxicity.

In conclusion,3,4,5-trimethylpyridine (CAS No. 20579-43-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve,3,4,5-trimethylpyridine will undoubtedly play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.